
Application Notes: Methyl Yellow in Histological
Staining

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl yellow

Cat. No.: B045819 Get Quote

1. Introduction

Methyl yellow, also known as C.I. 11020, p-Dimethylaminoazobenzene, or Butter Yellow, is an

azo dye historically used as a pH indicator and, to a lesser extent, in specialized histological

applications.[1][2] Its primary utility in a laboratory setting stems from its distinct color change

from red to yellow in the pH range of 2.9 to 4.0.[1][3] While its use has significantly declined

due to its classification as a possible carcinogen, understanding its properties and historical

applications can be valuable for specific research contexts.[1] These notes provide an overview

of its mechanism, applications, and a representative protocol, with a strong emphasis on the

critical safety precautions required for its handling.

2. Principle of Staining

Methyl yellow functions as a pH indicator.[4] In an aqueous solution at a pH below 2.9, the

molecule is protonated, resulting in a red color.[1] As the pH increases, it undergoes a

transition, becoming yellow in solutions with a pH above 4.0.[1][3] This color change is due to

alterations in the electronic structure of the azo dye molecule. When used as a stain, its final

color in tissue sections can reflect the local pH of cellular and extracellular components,

although this application is not common. More frequently, it has been used as a counterstain,

providing color contrast to other dyes.

3. Key Applications
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pH Indicator: The most common application is for determining the pH of solutions within its

transition range (pH 2.9 - 4.0).[1]

Historical Research in Carcinogenesis: Historically, methyl yellow was used in animal

studies to induce liver tumors for cancer research.[1][4]

Counterstaining: While less common than other agents, it can be used as a yellow

counterstain in multi-color staining protocols to provide contrast, similar to the related dye

Metanil Yellow.[5]

4. Safety and Handling

WARNING: Methyl yellow (p-Dimethylaminoazobenzene) is considered a possible carcinogen

and is toxic if swallowed.[6] All handling must be performed with extreme caution and

appropriate personal protective equipment (PPE).

Engineering Controls: Always handle methyl yellow powder and solutions inside a certified

chemical fume hood to avoid inhalation of dust or vapors.[6][7] Facilities must be equipped

with an eyewash station and a safety shower.[8]

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[8]

Eye Protection: Use chemical safety goggles or a face shield.[8]

Lab Coat: A lab coat is mandatory to protect clothing.[7]

Respirator: If dust generation is unavoidable, a NIOSH/MSHA-approved respirator is

required.[6][8]

Storage: Store in a cool, dry, well-ventilated area away from acids and oxidizing agents. The

container must be tightly closed and stored in a locked poison room or cabinet.[7][8]

Disposal: Dispose of all waste containing methyl yellow as hazardous chemical waste in

accordance with local, state, and federal regulations.[6] Do not flush down the drain.[9]
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Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Methyl Yellow.

Property Value Reference

Chemical Formula C₁₄H₁₅N₃ [10]

Molecular Weight 225.29 g/mol [10]

CAS Number 60-11-7 [2]

Synonyms
p-Dimethylaminoazobenzene,

Butter Yellow, C.I. 11020
[2][10]

Appearance Yellowish solid/powder [3]

pH Indicator Range 2.9 - 4.0 [1]

Color (pH < 2.9) Red [1]

Color (pH > 4.0) Yellow [1]

Solubility
Insoluble in water; Soluble in

ethanol
[3]

Experimental Protocols
Protocol 1: Preparation of 0.1% Methyl Yellow Indicator
Solution
This protocol describes the preparation of a stock solution for use as a pH indicator or for

staining procedures.

Materials:

Methyl yellow (p-Dimethylaminoazobenzene) powder

95% Ethanol

Volumetric flask (100 mL)
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Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

WEIGH: In a chemical fume hood, carefully weigh 0.1 g of methyl yellow powder.[11]

DISSOLVE: Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of

95% ethanol.[11]

MIX: Cap the flask and mix by inversion or use a magnetic stirrer until the powder is

completely dissolved.[11]

DILUTE: Once dissolved, add 95% ethanol to bring the final volume to the 100 mL mark.[11]

STORE: Transfer the solution to a tightly sealed, properly labeled amber glass bottle and

store in a designated poison cabinet.

Protocol 2: Representative Histological Staining
Procedure
This protocol provides a general workflow for using Methyl Yellow as a counterstain on

paraffin-embedded tissue sections. It should be optimized for specific tissue types and

applications.

Materials:

Deparaffinization and rehydration reagents (Xylene, 100%, 95%, 70% Ethanol, distilled

water)

Primary stain (e.g., Hematoxylin)

Differentiating and bluing agents (e.g., Acid Alcohol, Scott's Tap Water Substitute)

0.1% Methyl Yellow solution (from Protocol 1)

Dehydration reagents (95%, 100% Ethanol)
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Clearing agent (Xylene)

Mounting medium and coverslips

Procedure:

DEPARAFFINIZATION & REHYDRATION:

Immerse slides in Xylene: 2 changes, 3-5 minutes each.

Immerse in 100% Ethanol: 2 changes, 2-3 minutes each.

Immerse in 95% Ethanol: 2 changes, 2-3 minutes each.

Rinse well in running tap water, then in distilled water.

NUCLEAR STAINING (Example):

Stain in a suitable Hematoxylin solution for 5-10 minutes.

Rinse in running tap water.

Differentiate briefly in 1% Acid Alcohol (a few quick dips).

Wash in running tap water.

Blue the sections in Scott's Tap Water Substitute or other bluing agent for 1-2 minutes.

Wash thoroughly in running tap water for 5 minutes.

COUNTERSTAINING:

Immerse slides in 0.1% Methyl Yellow solution for 1-3 minutes. (Staining time may require

optimization).

Rinse briefly in distilled water to remove excess stain.

DEHYDRATION, CLEARING & MOUNTING:
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Dehydrate quickly through 95% Ethanol (1 minute) and 100% Ethanol (2 changes, 1

minute each).

Clear in Xylene (2 changes, 3-5 minutes each).

Mount with a xylene-based mounting medium and apply a coverslip.

Expected Results:

Nuclei: Blue/Purple (from Hematoxylin)

Cytoplasm/Connective Tissue: Shades of yellow
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Caption: General workflow for a histological staining procedure using a primary stain and

Methyl Yellow.

Acidic Condition (pH < 2.9)
Alkaline Condition (pH > 4.0)

Protonated Form
(Red) Deprotonated Form

(Yellow)

+ OH⁻

+ H⁺

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b045819?utm_src=pdf-body-img
https://www.benchchem.com/product/b045819?utm_src=pdf-body
https://www.benchchem.com/product/b045819?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: pH-dependent color transition of Methyl Yellow indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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